Cas no 190276-04-1 (2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)-)

• Product Name: 2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)-
• CAS No: 190276-04-1
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• MDL: MFCD27946722
• CID: 3849936
• PubChem ID: 57691090
• Update Time: 2025-10-24

2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)-
• 1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one
• MFCD27946722
• SY301329
• 190276-04-1
• AT13743
• XPPJUDNMEBEMIP-UHFFFAOYSA-N
• 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone
• SCHEMBL2699875

• MDL： MFCD27946722
• Inchi： 1S/C10H9ClFNO/c11-7-3-4-9(8(12)6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2
• InChI Key： XPPJUDNMEBEMIP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2F)CCCC1=O

Computed Properties

• Exact Mass: 213.0356698Da
• Monoisotopic Mass: 213.0356698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)-

Introduction to 2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)- (CAS No. 190276-04-1)

2-Pyrrolidinone, 1-(4-chloro-2-fluorophenyl)- (CAS No. 190276-04-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone, is characterized by its unique structural features, which include a pyrrolidinone ring and a substituted phenyl group. These characteristics make it an attractive candidate for various biological and pharmacological studies.

The chemical structure of 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone consists of a five-membered pyrrolidinone ring attached to a phenyl group that is substituted with a chlorine atom at the para position and a fluorine atom at the meta position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its applications in drug discovery and development.

In recent years, 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone has gained considerable attention due to its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone has also shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. These findings suggest that 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone could be further developed into an effective anticancer agent.

In the realm of neuroprotection, recent research has highlighted the neuroprotective effects of 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs based on this compound.

The synthesis of 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 4-chloro-2-fluoroaniline with an appropriate carbonyl compound followed by cyclization to form the pyrrolidinone ring. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product, making optimization an important aspect of its synthesis.

In addition to its biological activities, 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone is also used as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into a wide range of molecules with diverse functionalities. This makes it a valuable intermediate in the synthesis of complex organic compounds, including pharmaceuticals and agrochemicals.

The safety profile of 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone is an important consideration for its use in pharmaceutical applications. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(4-Chloro-2-fluorophenyl)-2-pyrrolidinone (CAS No. 190276-04-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its importance in the field.